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Compound of Interest

Compound Name: O-Desmethyl Midostaurin-13C6

Cat. No.: B15542819 Get Quote

An In-depth Technical Guide to O-Desmethyl
Midostaurin-13C6
For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Desmethyl Midostaurin-13C6 is the isotopically labeled form of O-Desmethyl Midostaurin,

a major and pharmacologically active metabolite of the multi-targeted kinase inhibitor,

Midostaurin. Midostaurin is a critical therapeutic agent approved for the treatment of FMS-like

tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic

mastocytosis. The stable isotope-labeled internal standard, O-Desmethyl Midostaurin-13C6,

plays a crucial role in the accurate quantification of the O-Desmethyl Midostaurin metabolite in

various biological matrices, which is essential for pharmacokinetic and metabolic studies during

drug development and clinical research.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and relevant experimental methodologies for O-Desmethyl Midostaurin-13C6.

Chemical Structure and Properties
O-Desmethyl Midostaurin is formed in vivo from Midostaurin through O-demethylation, a

metabolic process primarily mediated by the cytochrome P450 enzyme CYP3A4. The "-13C6"

designation indicates that six carbon atoms in the benzoyl group of the molecule have been

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15542819?utm_src=pdf-interest
https://www.benchchem.com/product/b15542819?utm_src=pdf-body
https://www.benchchem.com/product/b15542819?utm_src=pdf-body
https://www.benchchem.com/product/b15542819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


replaced with the stable isotope carbon-13. This labeling provides a distinct mass signature

that allows for its differentiation from the endogenous, unlabeled metabolite in mass

spectrometry-based assays.

Chemical Structure:

Chemical Name: N-((5S,6R,7R,9R)-6-hydroxy-5-methyl-14-oxo-6,7,8,9,15,16-hexahydro-

5H,14H-17-oxa-4b,9a,15-triaza-5,9-methanodibenzo[b,h]cyclono[jkl]cyclopenta[e]-as-

indacen-7-yl)-N- methylbenzamide-1,2,3,4,5,6-13C6[1]

Synonyms: O-Desmethyl Midostaurin 13C6

Physicochemical Properties:

The following table summarizes the key physicochemical properties of O-Desmethyl
Midostaurin-13C6.

Property Value Reference

Molecular Formula C28¹³C6H28N4O4 [1]

Molecular Weight 562.6 g/mol [1]

Appearance
Pale Yellow to Pale Beige

Solid
[2]

Purity >90% [1]

Isotopic Purity >95% [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[2]

Long-term Storage
Store at 2-8 °C in a well-closed

container
[1]

Shipping Condition
25-30 °C in a well-closed

container
[1]
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Midostaurin and its active metabolites, including O-Desmethyl Midostaurin (CGP62221), exert

their therapeutic effects by inhibiting multiple protein kinases. A primary target is the FMS-like

tyrosine kinase 3 (FLT3) receptor, which is frequently mutated in acute myeloid leukemia

(AML), leading to constitutive activation and uncontrolled cell proliferation. By inhibiting FLT3,

Midostaurin and its metabolites block downstream signaling cascades, including the PI3K/AKT,

RAS/MEK/ERK, and STAT5 pathways, ultimately inducing apoptosis in leukemic cells.[3][4]
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FLT3 Signaling Pathway Inhibition by Midostaurin and its Metabolites.

Midostaurin and its metabolites also inhibit other kinases, including protein kinase C (PKC),

which is involved in various cellular processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/figure/Schematic-representation-of-the-FLT3-ITD-signaling-pathways-and-downstream-effects_fig5_326211119
https://www.researchgate.net/figure/Mechanism-of-action-of-the-FLT3-and-BCL-2-inhibitors-Midostaurin-gilteritinib-and_fig1_361415254
https://www.benchchem.com/product/b15542819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Receptor

PLC

DAG

IP3

PKC

Activation

Ca²⁺ Release

Downstream
Effectors

Activation

Midostaurin &
O-Desmethyl Midostaurin

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma/Serum Sample

Add O-Desmethyl Midostaurin-13C6
(Internal Standard)

Protein Precipitation
(Acetonitrile)

Centrifugation

Supernatant Evaporation

Reconstitution

LC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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